5-(5-Bromo-3-chloro-2-hydroxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H18BrClN2O3S
• Molecular Weight: 481.8 g/mol
• IUPAC Name: (5Z)-5-[(5-bromo-3-chloro-2-hydroxyphenyl)methylidene]-2-(4-ethoxyphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H18BrClN2O3S/c1-3-24-19(26)17(10-12-9-13(21)11-16(22)18(12)25)28-20(24)23-14-5-7-15(8-6-14)27-4-2/h5-11,25H,3-4H2,1-2H3/b17-10-,23-20?
• InChI Key: YBPPEZUQFCTYFH-HJTUMBPSSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(C(=CC(=C2)Br)Cl)O)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCN1C(=O)C(=CC2=CC(=CC(=C2O)Cl)Br)SC1=NC3=CC=C(C=C3)OCC
• Canonical SMILES: CCN1C(=O)C(=CC2=C(C(=CC(=C2)Br)Cl)O)SC1=NC3=CC=C(C=C3)OCC

Description

5-(5-Bromo-3-chloro-2-hydroxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(5-Bromo-3-chloro-2-hydroxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to exert its antimicrobial and anticancer effects by inducing apoptosis in cancer cells and disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
Studies have shown that 5-(5-Bromo-3-chloro-2-hydroxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one can inhibit the growth of various microorganisms, including bacteria and fungi. The compound has also been shown to exhibit cytotoxic effects on cancer cells. In addition, it has been demonstrated to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(5-Bromo-3-chloro-2-hydroxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments is its high potency and selectivity. However, one limitation is that the compound is not readily soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 5-(5-Bromo-3-chloro-2-hydroxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. One area of interest is the development of new synthetic methods to produce the compound more efficiently. Another direction is the investigation of its potential use as a fluorescent probe for the detection of heavy metal ions in biological samples. Furthermore, the compound's potential as a therapeutic agent for various diseases, including cancer and infectious diseases, warrants further research.

Synthesis Methods

The synthesis of 5-(5-Bromo-3-chloro-2-hydroxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one involves the reaction of 5-bromo-3-chloro-2-hydroxybenzaldehyde with 4-ethoxyaniline in the presence of ethanol. The resulting product is then reacted with ethyl acetoacetate and thiourea to yield the final compound. The synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

5-(5-Bromo-3-chloro-2-hydroxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields of science. It has been shown to possess antimicrobial, anticancer, and anti-inflammatory properties. The compound has also been studied for its potential use as a fluorescent probe for the detection of heavy metal ions in water.